Cas no 1805205-48-4 (2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine)

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its versatile reactivity, particularly in agrochemical and pharmaceutical applications. The presence of multiple fluorine substituents, including difluoromethyl and trifluoromethyl groups, enhances its lipophilicity and metabolic stability, making it a valuable intermediate for the synthesis of biologically active compounds. The chloromethyl group offers a reactive site for further functionalization, enabling the construction of complex molecular architectures. Its structural features contribute to improved binding affinity and selectivity in target interactions. This compound is particularly useful in the development of advanced crop protection agents and fluorinated drug candidates, where its unique electronic and steric properties are leveraged for optimized performance.
2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine structure
1805205-48-4 structure
Product Name:2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine
CAS No:1805205-48-4
MF:C8H4ClF6N
MW:263.567481994629
CID:4886241
Update Time:2025-06-14

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H4ClF6N/c9-2-5-3(6(10)11)1-4(7(12)16-5)8(13,14)15/h1,6H,2H2
    • InChI Key: PRJOXXIRLGQBFV-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(F)F)=CC(C(F)(F)F)=C(N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 233
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029031102-250mg
2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine
1805205-48-4 95%
250mg
$1,009.40 2022-04-01
Alichem
A029031102-500mg
2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine
1805205-48-4 95%
500mg
$1,718.70 2022-04-01
Alichem
A029031102-1g
2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine
1805205-48-4 95%
1g
$2,952.90 2022-04-01

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine Related Literature

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine (CAS: 1805205-48-4)

The compound 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine (CAS: 1805205-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and chlorinated substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, shedding light on its diverse applications.

One of the most notable advancements in the study of this compound is its role in the development of next-generation pesticides. Researchers have demonstrated that the presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an ideal candidate for agrochemical applications. A 2023 study published in the Journal of Agricultural and Food Chemistry highlighted its efficacy as a precursor in the synthesis of pyridine-based insecticides, which exhibit superior pest control capabilities compared to traditional compounds.

In addition to its agrochemical applications, 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine has shown potential in medicinal chemistry. Recent investigations have explored its utility as a building block for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of kinase inhibitors, demonstrating significant inhibitory activity against key cancer-related kinases.

The synthetic routes to this compound have also been a focal point of recent research. Advances in fluorination and chlorination methodologies have enabled more efficient and scalable production of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine. A 2023 paper in Organic Process Research & Development detailed a novel catalytic approach that significantly reduces the use of hazardous reagents, aligning with the growing emphasis on green chemistry in industrial processes.

Despite these promising developments, challenges remain in the optimization of this compound's biological activity and safety profile. Ongoing research aims to address these issues through structural modifications and detailed mechanistic studies. The compound's versatility and unique chemical properties continue to make it a subject of intense investigation, with potential implications for both agrochemical and pharmaceutical industries.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine (CAS: 1805205-48-4) represents a compelling area of research in chemical biology. Its multifaceted applications, coupled with recent advancements in synthesis and biological evaluation, underscore its importance as a valuable tool in the development of innovative agrochemicals and therapeutics. Future studies are expected to further elucidate its potential and expand its utility in addressing pressing global challenges in agriculture and healthcare.

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